Cas no 1805960-36-4 (2-Aminomethyl-6-cyano-3-nitrobenzoic acid)

• Product Name: 2-Aminomethyl-6-cyano-3-nitrobenzoic acid
• CAS No: 1805960-36-4
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946634
• Update Time: 2025-10-19

2-Aminomethyl-6-cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-cyano-3-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-5-1-2-7(12(15)16)6(4-11)8(5)9(13)14/h1-2H,4,11H2,(H,13,14)
• InChI Key： ALSFMUYJBJKZQG-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC=C(C=1CN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 2-Aminomethyl-6-cyano-3-nitrobenzoic acid

2-Aminomethyl-6-cyano-3-nitrobenzoic Acid: A Comprehensive Overview

The compound 2-Aminomethyl-6-cyano-3-nitrobenzoic acid (CAS No. 1805960-36-4) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an aminomethyl group attached to the second position of a benzoic acid ring, along with a cyano group at the sixth position and a nitro group at the third position. These functional groups confer the compound with distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of 2-Aminomethyl-6-cyano-3-nitrobenzoic acid in the realm of drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its potential as a precursor for bioactive compounds. For instance, the aminomethyl group can serve as a site for alkylation or acylation reactions, while the cyano group can participate in nucleophilic substitutions or be converted into other functionalities such as carboxylic acids or esters. Similarly, the nitro group can be reduced to an amino group, opening up avenues for further structural diversification.

The synthesis of 2-Aminomethyl-6-cyano-3-nitrobenzoic acid involves a series of carefully designed reactions that ensure high purity and yield. Researchers have employed various strategies, including multi-component reactions and stepwise synthesis, to construct this compound efficiently. One notable approach involves the use of click chemistry principles, where orthogonal reactivity is exploited to assemble the molecule in fewer steps while maintaining control over stereochemistry and regioselectivity.

In terms of applications, 2-Aminomethyl-6-cyano-3-nitrobenzoic acid has shown promise in medicinal chemistry as a lead compound for developing novel therapeutic agents. Its structure is particularly appealing due to its potential to interact with biological targets through multiple modes of action. For example, the aminomethyl group can act as a hydrogen bond donor or acceptor, while the cyano group can contribute to π-interactions or serve as an electron-withdrawing moiety. Additionally, the nitro group can modulate electronic effects and enhance bioavailability by influencing lipophilicity and solubility.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 2-Aminomethyl-6-cyano-3-nitrobenzoic acid exhibits strong binding affinity towards several enzyme targets, suggesting its potential role in inhibiting key biological pathways associated with diseases such as cancer and neurodegenerative disorders. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, shedding light on how its functional groups contribute to reactivity and selectivity.

From an environmental standpoint, the synthesis and application of 2-Aminomethyl-6-cyano-3-nitrobenzoic acid are designed to minimize ecological impact. Researchers have developed green chemistry protocols that utilize renewable feedstocks and catalytic processes to reduce waste generation and energy consumption during production. These efforts align with global initiatives aimed at promoting sustainable chemical practices while maintaining high standards of product quality.

In conclusion, 2-Aminomethyl-6-cyano-3-nitrobenzoic acid (CAS No. 1805960-36-4) stands out as a versatile and intriguing molecule with vast opportunities for exploration in both academic research and industrial applications. Its unique combination of functional groups makes it an ideal candidate for advancing drug discovery efforts while adhering to principles of sustainability and environmental responsibility.